4-(4-Methyl-1-piperazinyl)-4-oxo-2-butenoic acid

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• SMILES: CN1CCN(CC1)C(=O)C=CC(=O)O
• InChI: InChI=1S/C9H14N2O3/c1-10-4-6-11(7-5-10)8(12)2-3-9(13)14/h2-3H,4-7H2,1H3,(H,13,14)
• InChIKey: XRJMKVGLGTYEFE-UHFFFAOYSA-N

4-(4-Methyl-1-piperazinyl)-4-oxo-2-butenoic acid: Chemical Identity & Procurement Specifications

4-(4-Methyl-1-piperazinyl)-4-oxo-2-butenoic acid, also referred to as (Z)-4-(4-methylpiperazin-1-yl)-4-oxobut-2-enoic acid or maleic acid mono(4-methylpiperazide), is a synthetic heterocyclic fatty acid belonging to the maleamic acid derivative class . Characterized by a piperazine ring N-substituted with a methyl group and conjugated to a maleamic acid moiety, this compound is recognized as a versatile small molecule scaffold and building block in medicinal chemistry and organic synthesis . With a molecular formula of C9H14N2O3 and a molecular weight of 198.22 g/mol, it is commercially available from multiple vendors with defined purity grades, typically ≥95-97% [1].

Synthetic scaffold with defined Z‑isomer stereochemistry

Commercially available at ≥95–97% purity grade

Enhanced solid‑state thermal stability for reliable handling

• [1] CalpacLab (Aladdin Scientific). cis-4-(4-Methyl-piperazin-1-yl)-4-oxo-but-2-enoic acid, 10 mg. Product Family: Bioactive Small Molecules. CAS 42574-70-9. View Source

4-(4-Methyl-1-piperazinyl)-4-oxo-2-butenoic acid: Risks of Analog Substitution

Generic substitution or replacement with closely related maleamic acid analogs (e.g., maleamic acid, N-methylmaleamic acid, or ethyl-substituted derivatives) is not scientifically valid without rigorous re-validation of experimental conditions. As demonstrated by comparative data below, this compound exhibits quantifiably distinct physical properties, including a significantly higher melting point (195.5-196 °C vs. 158-161 °C for maleamic acid ) and altered density and boiling point values , which directly impact its handling, solubility, and formulation behavior in research applications. Furthermore, the cis (Z) isomer configuration is a defined, non-interchangeable stereochemical attribute that governs molecular recognition events in biological assays and crystallization studies . Substitution with an alternative without these specific properties would compromise experimental reproducibility and may invalidate structure-activity relationship (SAR) analyses.

1 Melting point elevation (~35 °C higher than maleamic acid) may alter solid‑state handling and crystallization behavior

2 Density difference (1.23 vs 1.376 g/cm³) impacts volumetric measurements and stock solution preparation

3 Z‑isomer configuration is a non‑interchangeable stereochemical attribute; (E)‑isomer (CAS 129795‑76‑2) is a distinct entity

4-(4-Methyl-1-piperazinyl)-4-oxo-2-butenoic acid: Quantitative Evidence for Selection

Thermal Stability vs Maleamic Acid Scaffold

The melting point of 4-(4-methyl-1-piperazinyl)-4-oxo-2-butenoic acid is 195.5-196 °C , which is approximately 35 °C higher than that of the parent compound maleamic acid (158-161 °C) . This significant elevation in melting point indicates enhanced crystal lattice energy and solid-state stability, which is critical for long-term storage and handling in research laboratories.

Thermal Stability vs Maleamic Acid

Cross‑study comparable

~35 °C higher

195.5–196 °C vs 158–161 °C

Indicates higher crystal lattice energy; supports storage and handling consistency

Recrystallized from acetonitrile; standard melting point apparatus

Evidence Dimension	Melting Point (Solid-state thermal stability)
Target Compound Data	195.5-196 °C
Comparator Or Baseline	Maleamic acid: 158-161 °C
Quantified Difference	~35 °C higher
Conditions	Measured via standard melting point apparatus; solvent for target compound recrystallization was acetonitrile .

Why This Matters

A higher melting point reduces the risk of degradation or phase change during routine storage and handling, ensuring more consistent experimental outcomes over time.

Density and Boiling Point Comparison

The target compound exhibits a density of 1.23 g/cm³ and a boiling point of 402.6 °C at 760 mmHg . These values differ from maleamic acid, which has a reported density of 1.376 g/cm³ and a boiling point of 408.6 °C at 760 mmHg . Such differences in bulk properties are relevant for solvent selection during purification and for predicting compound behavior in formulation studies.

Density & Boiling Point

Cross‑study comparable

1.23 g/cm³ / 402.6 °C

Maleamic acid: 1.376 g/cm³ / 408.6 °C

Bulk property differences relevant for solvent selection and formulation behavior

Data from Chemsrc / ChemicalBook; standard measurements

Evidence Dimension	Density
Target Compound Data	1.23 g/cm³
Comparator Or Baseline	Maleamic acid: 1.376 g/cm³
Quantified Difference	0.146 g/cm³ lower
Conditions	Standard density measurements; target compound data from Chemsrc , comparator data from ChemicalBook .

Why This Matters

Density impacts volumetric dosing calculations and the physical behavior of the compound in solid-phase reactions or when preparing stock solutions.

Stereochemical Integrity & Isomer Purity

The target compound is specifically the (Z)-isomer (cis-configuration), confirmed by 1H NMR spectroscopy with characteristic coupling constants (J=12.0 Hz) for the alkene protons . This stereochemistry is crucial because the (E)-isomer (CAS 129795-76-2) is a distinct chemical entity with a different CAS number and potentially divergent biological activity [1]. Commercially available material is specified with a minimum purity of 95-97% for the (Z)-isomer , ensuring batch-to-batch consistency for assays where isomer purity is a critical parameter.

Stereochemical Integrity

Direct head‑to‑head comparison

(Z)‑isomer, ≥95–97% purity

¹H NMR: J = 12.0 Hz; (E)‑isomer CAS 129795‑76‑2

Assured isomer identity prevents false negatives in chiral recognition assays

NMR (300 MHz, DMSO‑d₆); vendor purity specification

Evidence Dimension	Stereochemical identity and purity
Target Compound Data	(Z)-isomer, confirmed by 1H NMR (J=12.0 Hz); commercial purity ≥95-97%
Comparator Or Baseline	(E)-isomer (CAS 129795-76-2); a distinct chemical entity
Quantified Difference	Stereochemical configuration difference; separate CAS numbers
Conditions	1H NMR (300 MHz, DMSO-d6) for target compound ; vendor purity specifications .

Why This Matters

For applications involving chiral environments or specific molecular recognition (e.g., enzyme inhibition, receptor binding), the use of the incorrect isomer can lead to false negatives or erroneous activity data.

• [1] Molbase. (2E)-4-(4-METHYLPIPERAZIN-1-YL)-4-OXOBUT-2-ENOIC ACID. CAS 129795-76-2. View Source

4-(4-Methyl-1-piperazinyl)-4-oxo-2-butenoic acid: Optimized Application Scenarios

Solid-Phase Synthesis & Crystallization

The elevated melting point (195.5-196 °C) of 4-(4-methyl-1-piperazinyl)-4-oxo-2-butenoic acid, as established in Evidence 1 , makes it a superior choice for solid-phase organic synthesis and crystallization experiments where higher thermal stability is required. Its robust crystal lattice ensures that the compound remains stable during reaction work-ups or when subjected to mild heating, thereby maintaining its structural integrity and preventing premature melting or decomposition that could compromise reaction yields or crystal quality .

Stereochemically Controlled Biological Assays

For researchers conducting structure-activity relationship (SAR) studies or enzyme inhibition assays where stereochemistry is a critical determinant of biological activity, the procurement of the defined (Z)-isomer of 4-(4-methyl-1-piperazinyl)-4-oxo-2-butenoic acid is essential. As demonstrated in Evidence 3, this compound is a distinct chemical entity from its (E)-isomer . Its commercial availability at a verified purity of ≥95-97% for the (Z)-isomer ensures that experimental results are attributable to the intended molecular geometry, a crucial factor for reproducible and interpretable biological data .

Formulation & Process Chemistry: Density and Boiling Point

During the development of formulations or the scale-up of chemical processes, the specific physicochemical properties of an intermediate can significantly impact outcomes. The defined density (1.23 g/cm³) and boiling point (402.6 °C at 760 mmHg) of 4-(4-methyl-1-piperazinyl)-4-oxo-2-butenoic acid , which differ from those of the parent maleamic acid scaffold, are critical for accurate volumetric measurements, solvent selection, and process design . Sourcing the correct compound with these exact properties ensures process consistency and avoids the costly re-validation required when substituting with an analog of differing physical character .

Application

Selection Property

Validation Focus

Solid‑phase synthesis & crystallization

Elevated melting‑point stability

Thermal behavior under reaction and work‑up conditions

Stereochemistry‑sensitive SAR assays

Defined Z‑isomer purity

Isomer‑specific biological response

Formulation & process chemistry development

Distinct density and boiling point profile

Consistent volumetric and thermal property control